D-MYO-INOSITOL 1,4,5-TRIS-PHOSPHATE,*3-DEOXY-3-FLUOR
D-MYO-INOSITOL 1,4,5-TRIS-PHOSPHATE,*3-DEOXY-3-FLUOR
Brand Name:
Vulcanchem
CAS No.:
129365-68-0
VCID:
VC0145125
InChI:
InChI=1S/C6H14FO14P3.6Na/c7-1-2(8)5(20-23(13,14)15)3(9)6(21-24(16,17)18)4(1)19-22(10,11)12;;;;;;/h1-6,8-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3-,4+,5+,6+;;;;;;/m1....../s1
SMILES:
C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])F)O)OP(=O)([O-])[O-])O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C6H8FNa6O14P3
Molecular Weight:
553.974
D-MYO-INOSITOL 1,4,5-TRIS-PHOSPHATE,*3-DEOXY-3-FLUOR
CAS No.: 129365-68-0
Main Products
VCID: VC0145125
Molecular Formula: C6H8FNa6O14P3
Molecular Weight: 553.974
CAS No. | 129365-68-0 |
---|---|
Product Name | D-MYO-INOSITOL 1,4,5-TRIS-PHOSPHATE,*3-DEOXY-3-FLUOR |
Molecular Formula | C6H8FNa6O14P3 |
Molecular Weight | 553.974 |
IUPAC Name | hexasodium;[(1R,2R,3R,4R,5R,6S)-2-fluoro-3,5-dihydroxy-4,6-diphosphonatooxycyclohexyl] phosphate |
Standard InChI | InChI=1S/C6H14FO14P3.6Na/c7-1-2(8)5(20-23(13,14)15)3(9)6(21-24(16,17)18)4(1)19-22(10,11)12;;;;;;/h1-6,8-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3-,4+,5+,6+;;;;;;/m1....../s1 |
Standard InChIKey | VFNWMLQRKXRHML-WWQPYMEFSA-H |
SMILES | C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])F)O)OP(=O)([O-])[O-])O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+] |
PubChem Compound | 71433845 |
Last Modified | Nov 11 2021 |
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